Cas no 1955561-68-8 (octahydrofuro[3,2-b]pyridine hydrochloride)

• Product Name: octahydrofuro[3,2-b]pyridine hydrochloride
• CAS No: 1955561-68-8
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28397775
• CID: 5162997
• PubChem ID: 122199356
• Update Time: 2026-03-04

octahydrofuro[3,2-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• octahydrofuro[3,2-b]pyridine hydrochloride

• MDL： MFCD28397775
• Inchi： 1S/C7H13NO.ClH/c1-2-7-6(8-4-1)3-5-9-7;/h6-8H,1-5H2;1H
• InChI Key： MUTOTNHAALJLOI-UHFFFAOYSA-N
• SMILES： C12CCOC1CCCN2.[H]Cl

Additional information on octahydrofuro[3,2-b]pyridine hydrochloride

Octahydrofuro[3,2-b]pyridine Hydrochloride (CAS No. 1955561-68-8): A Comprehensive Overview

Octahydrofuro[3,2-b]pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1955561-68-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound consists of a fused ring system comprising a furan ring and a pyridine ring, with the addition of eight hydrogen atoms, making it a saturated derivative. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various chemical and biological studies.

The structural framework of octahydrofuro[3,2-b]pyridine hydrochloride imparts distinct chemical and pharmacological characteristics. The presence of both oxygen and nitrogen atoms in the fused ring system allows for diverse interactions with biological targets, including enzymes and receptors. This structural motif is reminiscent of several natural products and pharmacologically active compounds, suggesting that it may exhibit similar biological activities. The hydrochloride salt form not only improves the compound's pharmacokinetic properties but also facilitates its use in high-throughput screening assays and other experimental protocols.

In recent years, there has been growing interest in exploring the pharmacological potential of octahydrofuro[3,2-b]pyridine hydrochloride. Its unique scaffold has been investigated for various therapeutic applications, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Preliminary studies have indicated that this compound may possess agonist or antagonist activity at certain neurotransmitter receptors, which could make it a valuable candidate for developing novel therapeutics. Additionally, its ability to cross the blood-brain barrier has been a focus of research, as this property is crucial for CNS-targeted drugs.

One of the most compelling aspects of octahydrofuro[3,2-b]pyridine hydrochloride is its synthetic accessibility. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. Advances in synthetic methodologies have allowed for modifications to the core structure, enabling the creation of derivatives with enhanced potency and selectivity. These derivatives are being explored as potential lead compounds for new drug candidates.

The pharmacological profile of octahydrofuro[3,2-b]pyridine hydrochloride has been further elucidated through computational modeling and molecular docking studies. These computational approaches have helped researchers predict the compound's interactions with target proteins, providing insights into its mechanism of action. Such studies have identified potential binding sites on enzymes and receptors that could be exploited for therapeutic intervention. The integration of computational chemistry with experimental pharmacology has accelerated the discovery process, making octahydrofuro[3,2-b]pyridine hydrochloride a promising candidate for further development.

In addition to its pharmacological potential, octahydrofuro[3,2-b]pyridine hydrochloride has shown promise in preclinical models of various diseases. Animal studies have demonstrated its ability to modulate neurotransmitter systems involved in pain perception, mood regulation, and cognitive function. These findings suggest that the compound may have therapeutic applications in conditions such as depression, anxiety disorders, and chronic pain syndromes. Further investigation is needed to confirm these effects in human trials and to assess its safety profile.

The synthesis and characterization of octahydrofuro[3,2-b]pyridine hydrochloride have also contributed to advancements in synthetic organic chemistry. The development of novel catalytic systems and reaction conditions has enabled more efficient production methods for this compound and related derivatives. These advancements not only facilitate research but also have broader implications for the pharmaceutical industry by providing cost-effective and sustainable synthetic routes.

The future prospects for octahydrofuro[3,2-b]pyridine hydrochloride are promising as ongoing research continues to uncover its potential applications. Clinical trials are being planned to evaluate its efficacy and safety in humans for various therapeutic indications. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning into drug discovery processes may also accelerate the development pipeline for this compound.

In conclusion, octahydrofuro[3,2-b]pyridine hydrochloride (CAS No. 1955561-68-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for exploring new therapeutic modalities across multiple disease areas. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the next generation of medicinal innovations.